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Abstract
This document provides detailed methodologies for determining the migration of diethyl
adipate (DEHA), a common plasticizer, from plastic materials into food simulants. The

protocols outlined herein are intended to guide researchers, scientists, and drug development

professionals in the accurate quantification of DEHA migration, a critical aspect of ensuring the

safety of food contact materials and pharmaceutical packaging. This application note includes

comprehensive experimental protocols for migration studies, sample preparation, and analysis

by Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid

Chromatography (HPLC). Quantitative data from various studies are summarized in structured

tables for comparative analysis. Additionally, diagrams illustrating the experimental workflow

are provided to enhance understanding.

Introduction
Diethyl adipate (DEHA) is an organic ester commonly used as a plasticizer in various

polymers, including polyvinyl chloride (PVC) and polyethylene (PE), to impart flexibility and

durability. Its application extends to food packaging films, medical devices, and pharmaceutical

containers. However, the potential for DEHA to migrate from these plastic materials into food,

beverages, or pharmaceutical formulations is a significant safety concern. Regulatory bodies

such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority

(EFSA) have established specific migration limits (SMLs) to minimize consumer exposure.[1][2]

Therefore, robust and validated analytical methods are essential for quantifying DEHA

migration.
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This application note details the established methods for conducting migration studies and the

subsequent analysis of DEHA using GC-MS and HPLC, two of the most prevalent and reliable

techniques for this purpose.

Regulatory Context
The migration of substances from food contact materials is regulated to ensure consumer

safety. In the European Union, Regulation (EU) No 10/2011 on plastic materials and articles

intended to come into contact with food sets out the rules for migration testing.[3][4] This

includes an overall migration limit (OML) of 10 mg/dm² of the surface area of the material, and

specific migration limits (SMLs) for individual substances.[2] For DEHA, the SML in the EU is

18 mg/kg of food or food simulant.[1] Similarly, the FDA provides guidelines for the testing of

plasticizers in food contact materials.[5]

Experimental Workflow
The overall process for determining DEHA migration from plastics involves a series of

sequential steps, from the initial migration experiment to the final data analysis. This workflow

ensures that the testing is conducted under controlled and reproducible conditions, leading to

accurate and reliable results.
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Caption: Overall experimental workflow for determining diethyl adipate migration.
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Quantitative Data on Diethyl Adipate Migration
The migration of DEHA is influenced by several factors, including the type of plastic, the nature

of the food simulant, the contact time, and the temperature. The following tables summarize

quantitative data from various studies to provide a comparative overview.

Table 1: Migration of Diethyl Adipate from Polyvinyl Chloride (PVC) into Various Food

Simulants

Food Simulant Time (days)
Temperature
(°C)

DEHA
Migration
(mg/kg)

Reference

Isooctane 2 20 5 - 25 [1]

Halawa Tehineh

(Halva)
10 25 81.4 [6]

Cheese Not Specified Not Specified Not Specified [7]

Cooked Meats Not Specified Not Specified Not Specified [7]

Table 2: Migration of Diethyl Adipate from Polyethylene (PE) into Various Food Simulants

Food Simulant Time (days)
Temperature
(°C)

DEHA
Migration
(mg/kg)

Reference

95% Ethanol 10 60 Not Specified [8]

3% Acetic Acid 10 40 Not Specified [3]

20% Ethanol 10 40 Not Specified [3]

Detailed Experimental Protocols
This section provides detailed, step-by-step protocols for conducting migration studies and

analyzing DEHA using GC-MS and HPLC.
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Migration Study Protocol
This protocol is based on the general principles outlined in EU Regulation No 10/2011.[3]

Objective: To simulate the transfer of DEHA from a plastic sample into a food simulant under

controlled conditions.

Materials:

Plastic sample of known surface area (e.g., 1 dm²)

Food simulant (selected based on the type of food the plastic is intended for, e.g., 10%

ethanol for aqueous foods, 20% ethanol for alcoholic foods, 3% acetic acid for acidic foods,

olive oil or isooctane for fatty foods)

Glass migration cell or container with a hermetic seal

Incubator or oven capable of maintaining the desired temperature

Analytical balance

Procedure:

Cut the plastic sample to a precise surface area (e.g., 10 cm x 10 cm = 1 dm²).

Clean the plastic sample to remove any surface contamination, typically by rinsing with

deionized water and/or ethanol and allowing it to dry completely.

Place the plastic sample into the migration cell.

Add a known volume of the pre-conditioned food simulant to the migration cell, ensuring the

plastic is fully immersed. A typical ratio is 100 mL of simulant per 1 dm² of plastic.

Seal the migration cell to prevent evaporation of the simulant.

Place the migration cell in an incubator set to the desired temperature (e.g., 40°C or 60°C).

[3][8]

Incubate for the specified duration (e.g., 10 days for long-term storage simulation).[3]
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After the incubation period, remove the migration cell and allow it to cool to room

temperature.

Carefully remove the plastic sample. The remaining food simulant now contains the migrated

DEHA and is ready for sample preparation and analysis.

Prepare a blank sample by incubating the same food simulant without the plastic sample

under the same conditions.

Sample Preparation: Liquid-Liquid Extraction (LLE)
Objective: To extract DEHA from the food simulant into an organic solvent suitable for GC-MS

or HPLC analysis.

Materials:

Food simulant containing migrated DEHA

Separatory funnel

Organic solvent (e.g., n-hexane, dichloromethane)[9]

Sodium chloride (for salting out, if necessary)

Anhydrous sodium sulfate (for drying)

Rotary evaporator or nitrogen evaporator

Volumetric flask

Internal standard solution (e.g., deuterated DEHA or another suitable compound)

Procedure:

Transfer a known volume of the food simulant (e.g., 20 mL) to a separatory funnel.

Spike the sample with a known amount of internal standard.

Add a suitable volume of the extraction solvent (e.g., 5 mL of n-hexane).
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If using an aqueous simulant, adding sodium chloride (e.g., 10% w/v) can improve extraction

efficiency by the "salting-out" effect.[9]

Shake the separatory funnel vigorously for a specified time (e.g., 30 seconds using a vortex

mixer) to ensure thorough mixing of the two phases.

Allow the layers to separate.

Collect the organic layer (top layer for n-hexane, bottom for dichloromethane).

Pass the organic extract through a small column containing anhydrous sodium sulfate to

remove any residual water.

Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle

stream of nitrogen.

Transfer the concentrated extract to a volumetric flask and adjust to the final volume with the

extraction solvent. The sample is now ready for instrumental analysis.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To separate and quantify DEHA in the prepared sample extract.
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Caption: Workflow for GC-MS analysis of diethyl adipate.

Instrumentation and Conditions:
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Parameter Setting

Gas Chromatograph

Injection Volume 1 µL

Injection Mode Splitless

Injector Temperature 270 - 280°C[1]

Column
e.g., DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1.0 - 1.2 mL/min

Oven Temperature Program

Initial temp 170°C, hold for a few minutes, then

ramp to 220°C.[1] A broader program could be:

initial 40°C for 2 min, ramp at 9°C/min to 300°C,

hold for 3 min.

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 230°C

Transfer Line Temperature 280 - 300°C

Acquisition Mode

Full Scan (e.g., m/z 35-500) for identification

and Selected Ion Monitoring (SIM) for

quantification. Key ions for DEHA can be

selected for higher sensitivity.

Calibration: Prepare a series of calibration standards of DEHA in the same solvent as the final

sample extract, covering the expected concentration range of the samples. Spike each

standard with the same amount of internal standard as the samples. Construct a calibration

curve by plotting the ratio of the DEHA peak area to the internal standard peak area against the

concentration of DEHA.

Quality Control:

Analyze a solvent blank with each batch of samples to check for contamination.
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Analyze the blank food simulant to account for any background levels of DEHA.

Run a continuing calibration verification (CCV) standard at regular intervals to check for

instrument drift.

Analyze a spiked sample to assess matrix effects and recovery.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
Objective: To separate and quantify DEHA in the prepared sample extract.

Instrumentation and Conditions:

Parameter Setting

HPLC System

Injection Volume 20 µL

Column
Reversed-phase C18 column (e.g., 4.6 x 250

mm, 5 µm particle size)

Mobile Phase
Isocratic or gradient elution with a mixture of

acetonitrile and water or a buffer solution.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detector

Type UV-Vis Detector

Wavelength 225 - 230 nm

Calibration: Prepare a series of DEHA calibration standards in the mobile phase or a solvent

compatible with the mobile phase. Construct a calibration curve by plotting the peak area of

DEHA against its concentration.

Quality Control:
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Analyze a mobile phase blank with each batch of samples.

Analyze the blank food simulant.

Run a CCV standard periodically.

Analyze a spiked sample to determine recovery.

Conclusion
The determination of diethyl adipate migration from plastic materials is a critical process for

ensuring the safety of food contact materials and pharmaceutical packaging. The protocols

detailed in this application note provide a robust framework for conducting these studies. The

choice between GC-MS and HPLC will depend on the specific requirements of the analysis,

including sensitivity, selectivity, and available instrumentation. By following these standardized

procedures, researchers can obtain accurate and reproducible data on DEHA migration,

enabling them to assess compliance with regulatory limits and ensure product safety. The

provided quantitative data and workflow diagrams serve as valuable resources for planning and

executing these important analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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